Cas no 84098-45-3 (Propanoic acid, 3-hydroxy-, 1-methylethyl ester)

• Product Name: Propanoic acid, 3-hydroxy-, 1-methylethyl ester
• CAS No: 84098-45-3
• MF: C₆H₁₂O₃
• MW: 132.157682418823
• CID: 1819982
• PubChem ID: 12847346
• Update Time: 2025-04-21

Propanoic acid, 3-hydroxy-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-hydroxy-, 1-methylethyl ester
• propan-2-yl 3-hydroxypropanoate
• 84098-45-3
• SCHEMBL1591285
• DTXSID80511381
• MIDAHAFCJFVHFD-UHFFFAOYSA-N
• 3-hydroxy-propionic acid isopropyl ester
• isopropyl 3-hydroxypropanoate

• Inchi： 1S/C6H12O3/c1-5(2)9-6(8)3-4-7/h5,7H,3-4H2,1-2H3
• InChI Key： MIDAHAFCJFVHFD-UHFFFAOYSA-N
• SMILES： O(C(CCO)=O)C(C)C

Computed Properties

• Exact Mass: 132.078644241g/mol
• Monoisotopic Mass: 132.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 88.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 46.5Ų